Cas no 2172612-83-6 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-2-methylmorpholine-3-carboxylic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-2-methylmorpholine-3-carboxylic acid
• CAS No: 2172612-83-6
• MF: C₂₅H₂₆N₂O₆
• MW: 450.483747005463
• CID: 6313734
• PubChem ID: 165536825
• Update Time: 2025-10-31

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-2-methylmorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-2-methylmorpholine-3-carboxylic acid
• EN300-1520121
• 2172612-83-6
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enoyl]-2-methylmorpholine-3-carboxylic acid

• Inchi： 1S/C25H26N2O6/c1-16-23(24(29)30)27(13-14-32-16)22(28)11-6-12-26-25(31)33-15-21-19-9-4-2-7-17(19)18-8-3-5-10-20(18)21/h2-11,16,21,23H,12-15H2,1H3,(H,26,31)(H,29,30)/b11-6+
• InChI Key： VVJLHDKZHYABAG-IZZDOVSWSA-N
• SMILES： O1CCN(C(/C=C/CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(C(=O)O)C1C

Computed Properties

• Exact Mass: 450.17908655g/mol
• Monoisotopic Mass: 450.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 105Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-2-methylmorpholine-3-carboxylic acid

Research Briefing on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-2-methylmorpholine-3-carboxylic acid (CAS: 2172612-83-6)

In recent years, the compound 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-2-methylmorpholine-3-carboxylic acid (CAS: 2172612-83-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery, peptide synthesis, and targeted therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the morpholine carboxylic acid moiety makes it a versatile intermediate in organic synthesis and medicinal chemistry.

Recent studies have focused on the synthesis and optimization of this compound to enhance its stability, bioavailability, and efficacy. Researchers have employed advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) to achieve high purity and yield. The compound's ability to act as a building block for peptide-based drugs has been particularly noteworthy, with several preclinical studies demonstrating its utility in the development of novel therapeutics for diseases such as cancer and infectious diseases.

One of the key findings from recent research is the compound's role in facilitating the synthesis of complex peptide sequences. The Fmoc group provides excellent protection for the amino functionality during peptide elongation, while the morpholine carboxylic acid moiety contributes to the overall solubility and reactivity of the molecule. These properties have made it a valuable tool in the design of peptide-based drugs, where precise control over molecular structure is critical for achieving desired biological activity.

In addition to its applications in peptide synthesis, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-2-methylmorpholine-3-carboxylic acid has also been investigated for its potential as a prodrug. Prodrug strategies are increasingly being explored to improve the pharmacokinetic properties of therapeutic agents, and this compound's unique structure offers several advantages in this regard. Recent in vitro and in vivo studies have shown that it can be effectively metabolized to release active drug molecules, thereby enhancing their delivery and efficacy.

Despite these promising developments, challenges remain in the large-scale production and application of this compound. Issues such as cost-effectiveness, scalability, and regulatory compliance need to be addressed to fully realize its potential in the pharmaceutical industry. Ongoing research is focused on optimizing synthetic routes, improving yield, and exploring new applications in drug delivery and targeted therapy.

In conclusion, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-2-methylmorpholine-3-carboxylic acid (CAS: 2172612-83-6) represents a valuable tool in chemical biology and pharmaceutical research. Its unique structural features and versatile applications make it a compound of significant interest for future studies. As research continues to uncover its full potential, this molecule is poised to play a critical role in the development of next-generation therapeutics.